BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 2-lodo-3,4-
dimethoxybenzaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-lodo-3,4-
Compound Name:

dimethoxybenzaldehyde
CAS No.: 138490-95-6
Cat. No.: B171845

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-lodo-3,4-dimethoxybenzaldehyde is a halogenated aromatic aldehyde that serves as a
valuable intermediate in organic synthesis, particularly in the fields of medicinal chemistry and
materials science. Its structure, featuring an iodine atom and two methoxy groups on a
benzaldehyde scaffold, offers multiple reactive sites for the construction of complex molecular
architectures. The electron-donating methoxy groups and the versatile reactivity of the iodo and
aldehyde functionalities make this compound a strategic building block for the synthesis of
novel pharmaceutical agents and functional materials. This guide provides an in-depth
overview of its physical and chemical properties, a detailed synthesis protocol, and a
discussion of its applications and safety considerations.

Physicochemical Properties

2-lodo-3,4-dimethoxybenzaldehyde is a solid at room temperature with a reported melting
point of 77-78 °C.[1] Key physicochemical properties are summarized in the table below.
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Property Value Source
Molecular Formula CoHolOs3 [1]
Molecular Weight 292.07 g/mol [1]
Melting Point 77-78 °C [1]
Appearance Solid -

Soluble in common organic
B solvents such as _
Solubility ) General chemical knowledge
dichloromethane and ethyl

acetate.

Synthesis and Purification

The synthesis of 2-iodo-3,4-dimethoxybenzaldehyde is typically achieved through the
electrophilic iodination of its precursor, 3,4-dimethoxybenzaldehyde (veratraldehyde). The
reaction introduces an iodine atom onto the aromatic ring, a crucial step for subsequent cross-
coupling reactions.

Synthesis Workflow

Purification W
in vacuo Column ) Pure Product 2-lodo-3.4

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 2-lodo-3,4-dimethoxybenzaldehyde.
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Detailed Experimental Protocol

This protocol is adapted from a general procedure for the iodination of arylaldehydes.

Materials:

3,4-Dimethoxybenzaldehyde (Veratraldehyde)

(Diacetoxyiodo)benzene (PIDA)

lodine (12)

Dichloromethane (DCM)

Saturated aqueous sodium thiosulfate (NazS20s) or sodium sulfite (NazSOs) solution
Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Petroleum ether and ethyl acetate for elution

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve 3,4-dimethoxybenzaldehyde (1.0 eq) in dichloromethane (DCM).

Addition of Reagents: To the stirred solution, add (diacetoxyiodo)benzene (PIDA) (1.5 eq)
and iodine (12) (1.0 eq).

Reaction: Heat the reaction mixture to a gentle reflux and monitor the reaction progress by
thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the
reaction by adding a saturated aqueous solution of sodium thiosulfate or sodium sulfite to
reduce any unreacted iodine.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane. Combine the organic layers.
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» Drying and Concentration: Dry the combined organic extracts over anhydrous sodium
sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator
to obtain the crude product.

« Purification: Purify the crude product by column chromatography on silica gel using a mixture
of petroleum ether and ethyl acetate as the eluent to afford pure 2-iodo-3,4-
dimethoxybenzaldehyde.

Spectroscopic Characterization

The structural confirmation of 2-iodo-3,4-dimethoxybenzaldehyde is achieved through
various spectroscopic techniques. While specific spectra for this exact isomer are not readily
available in public databases, the expected spectral features can be predicted based on its
structure and data from similar compounds.

'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aldehydic proton (around 10 ppm), two aromatic protons, and two methoxy groups (around
3.9-4.0 ppm).

e 13C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon of the
aldehyde (around 190 ppm), the aromatic carbons (with the carbon bearing the iodine
showing a characteristic downfield shift), and the two methoxy carbons.

» IR Spectroscopy: The infrared spectrum will exhibit a strong absorption band corresponding
to the carbonyl (C=0) stretching of the aldehyde group (typically around 1680-1700 cm™1),
as well as C-O stretching vibrations for the methoxy groups and C-H stretching for the
aromatic and methyl groups.

o Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of the compound (292.07 g/mol ), along with characteristic fragmentation
patterns.

Applications in Research and Development

2-lodo-3,4-dimethoxybenzaldehyde is a versatile intermediate in organic synthesis, primarily
utilized in the construction of more complex molecules through cross-coupling reactions. The

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b171845/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-iodo-3-4-dimethoxybenzaldehyde
https://www.benchchem.com/product/b171845/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-iodo-3-4-dimethoxybenzaldehyde
https://www.benchchem.com/product/b171845/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-iodo-3-4-dimethoxybenzaldehyde
https://www.benchchem.com/product/b171845/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-iodo-3-4-dimethoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

presence of the iodine atom allows for the formation of new carbon-carbon and carbon-
heteroatom bonds via reactions such as Suzuki, Heck, and Sonogashira couplings.

This reactivity makes it a valuable precursor in the synthesis of:

o Pharmaceutical Intermediates: The dimethoxybenzaldehyde core is found in various
biologically active molecules. The iodo-functionalization provides a handle to introduce
further molecular complexity, aiding in the development of new drug candidates.[2] For
instance, the parent compound, 3,4-dimethoxybenzaldehyde, is a key intermediate in the
synthesis of several drugs, including antihypertensives and antiallergic agents.[2]

» Novel Heterocyclic Compounds: The aldehyde group can be readily transformed into other
functional groups or used in condensation reactions to form heterocyclic rings, which are
prevalent in many pharmaceuticals and functional materials.

e Molecular Scaffolds for Drug Discovery: By serving as a starting point for combinatorial
synthesis, 2-iodo-3,4-dimethoxybenzaldehyde can be used to generate libraries of
compounds for high-throughput screening in drug discovery programs.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 2-iodo-3,4-dimethoxybenzaldehyde
Is not widely available, general precautions for handling halogenated aromatic aldehydes
should be followed. Based on the safety information for its precursor, 3,4-
dimethoxybenzaldehyde, and general chemical safety principles, the following handling
guidelines are recommended:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[3][4][5]

o Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to
avoid inhalation of dust or vapors.[4][5]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents and bases.[6]
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» Disposal: Dispose of the chemical waste in accordance with local, state, and federal
regulations.

Conclusion

2-lodo-3,4-dimethoxybenzaldehyde is a strategically important synthetic intermediate with
significant potential in medicinal chemistry and materials science. Its well-defined physical
properties and versatile reactivity make it a valuable tool for researchers and drug development
professionals. Adherence to proper synthesis, purification, and handling protocols is essential
for its effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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